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Compound of Interest

Compound Name: AA38-3

Cat. No.: B10828226 Get Quote

Application Notes and Protocols for AA38-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
AA38-3 is a potent serine hydrolase inhibitor that has been identified to target multiple

enzymes, including α/β-hydrolase domain 6 (ABHD6), fatty acid amide hydrolase (FAAH), and

ABHD11.[1] With a molecular weight of 250.25 g/mol , this small molecule is a valuable tool for

studying the roles of these enzymes in various physiological and pathological processes. Its

inhibitory action on FAAH and ABHD6, key enzymes in the endocannabinoid signaling pathway,

makes it particularly relevant for neuroscience and metabolic research. Proper handling,

including correct solubility and stock solution preparation, is crucial for obtaining reliable and

reproducible experimental results.

Data Presentation
AA38-3 Solubility
Quantitative solubility data for AA38-3 is essential for the preparation of stock and working

solutions. The following table summarizes the known solubility of AA38-3 in common laboratory

solvents. It is important to note that for many small molecules, solubility in aqueous solutions is

limited, and organic solvents like dimethyl sulfoxide (DMSO) are required for initial

solubilization.
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Solvent/System
Molar
Concentration

Weight/Volume
Concentration

Observations

Dimethyl Sulfoxide

(DMSO)
~100 mM ~25 mg/mL

A clear solution can

be obtained at this

concentration.

In vivo formulation ¹ ≥ 9.99 mM ≥ 2.5 mg/mL
A clear solution is

achievable.[1]

¹ 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[1]

Stock Solution Storage Recommendations
Proper storage of stock solutions is critical to maintain the stability and activity of AA38-3. Once

prepared, stock solutions should be aliquoted into single-use volumes to minimize freeze-thaw

cycles.

Storage Temperature Shelf Life (in DMSO) Recommendations

-20°C Up to 1 month
Protect from light.[1] Suitable

for short-term storage.

-80°C Up to 6 months

Protect from light.[1]

Recommended for long-term

storage.

Experimental Protocols
Protocol for Preparation of a 10 mM AA38-3 Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of AA38-3 in DMSO.

Materials:

AA38-3 powder (MW: 250.25 g/mol )
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Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile, low-retention pipette tips

Vortex mixer

Microcentrifuge (optional, for pelleting powder)

Procedure:

Pre-handling Preparation: Before opening, briefly centrifuge the vial containing the AA38-3
powder to ensure that all the powder is at the bottom of the vial. This is particularly important

for small quantities that may have been displaced during shipping.

Weighing the Compound: Accurately weigh out 2.5 mg of AA38-3 powder using a calibrated

analytical balance. For weighing small quantities, it is recommended to do this in a draft-free

environment.

Solvent Addition: To the vial containing the 2.5 mg of AA38-3, add 1 mL of anhydrous

DMSO. This can be done by carefully pipetting the DMSO into the vial.

Calculation: (2.5 mg / 250.25 g/mol ) / 1 mL = 0.00999 M ≈ 10 mM

Dissolution: Tightly cap the vial and vortex thoroughly until the AA38-3 is completely

dissolved. If necessary, gentle warming (not exceeding 40°C) or brief sonication can be used

to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Once a clear stock solution is obtained, dispense it into smaller, single-use

aliquots in sterile microcentrifuge tubes or cryovials. The volume of the aliquots should be

based on the typical working concentration and volume required for your experiments to

avoid multiple freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Ensure the vials are tightly sealed and protected from
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light.

Preparation of Working Solutions: When needed, thaw a single aliquot of the 10 mM stock

solution at room temperature. Further dilute the stock solution in the appropriate cell culture

medium or experimental buffer to the desired final working concentration. It is crucial to

ensure that the final concentration of DMSO in the working solution is low (typically <0.5%)

to avoid solvent-induced cellular toxicity.

Mandatory Visualization
Experimental Workflow for AA38-3 Stock Solution
Preparation
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Preparation

Dissolution

Storage

Centrifuge AA38-3 vial

Weigh 2.5 mg AA38-3

Add 1 mL DMSO

Vortex thoroughly

Optional: Gentle warming/sonication

Visually inspect for clarity

Aliquot into single-use tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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